N-[4-(2-ethoxyethoxy)phenyl]cyclohexanecarboxamide

• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol
• IUPAC Name: N-[4-(2-ethoxyethoxy)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H25NO3/c1-2-20-12-13-21-16-10-8-15(9-11-16)18-17(19)14-6-4-3-5-7-14/h8-11,14H,2-7,12-13H2,1H3,(H,18,19)
• InChI Key: FWBLYVQXAZJIKW-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)C2CCCCC2

Description

N-[4-(2-ethoxyethoxy)phenyl]cyclohexanecarboxamide, commonly known as EPPIC, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EPPIC is a cyclohexanecarboxamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of EPPIC is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. EPPIC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. Additionally, EPPIC has been shown to inhibit the activity of various kinases, including protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
EPPIC has been shown to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties. EPPIC has been shown to inhibit the production of various pro-inflammatory cytokines, including interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, EPPIC has been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. EPPIC has also been shown to exhibit significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EPPIC in lab experiments is its high purity and stability. EPPIC can be synthesized in large quantities and purified to obtain pure EPPIC. Additionally, EPPIC exhibits low toxicity, making it a safe compound to work with in lab experiments. However, one of the limitations of using EPPIC in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research on EPPIC. One of the future directions is to investigate the potential applications of EPPIC in drug discovery. EPPIC has been shown to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for drug discovery. Additionally, further research is needed to fully understand the mechanism of action of EPPIC and its potential applications in various fields, including material science and organic electronics.

Synthesis Methods

EPPIC has been synthesized through a multi-step process that involves the reaction of 4-(2-ethoxyethoxy)aniline with cyclohexanecarboxylic acid. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure EPPIC.

Scientific Research Applications

EPPIC has been extensively studied for its potential applications in various fields, including drug discovery, material science, and organic electronics. EPPIC has been shown to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for drug discovery. Additionally, EPPIC has been used as a building block for the synthesis of various materials, including polymers and nanoparticles. EPPIC has also been investigated for its potential applications in organic electronics, such as organic field-effect transistors (OFETs).